Cas no 5396-25-8 (6-Chloro-9-Chloro-1,2,3,4-Tetrahydroacridine)

• Product Name: 6-Chloro-9-Chloro-1,2,3,4-Tetrahydroacridine
• CAS No: 5396-25-8
• MF: C₁₃H₁₁Cl₂N
• MW: 252.139141321182
• MDL: MFCD11849267
• CID: 1113643
• PubChem ID: 219664
• Update Time: 2025-05-20

6-Chloro-9-Chloro-1,2,3,4-Tetrahydroacridine Chemical and Physical Properties

Names and Identifiers

• 3,9-dichloro-5,6,7,8-tetrahydroacridine
• 6,9-dichloro-1,2,3,4-tetrahydroAcridine
• 6-Chloro-9-chloro-1,2,3,4-tetrahydroacridine
• AKOS001763775
• NCGC00329508-01
• CHEMBL3221004
• DTXSID10277226
• Acridine, 6,9-dichloro-1,2,3,4-tetrahydro-
• PD131311
• SCHEMBL4266767
• NSC1227
• EU-0054272
• DB-359284
• MFCD11849267
• 5396-25-8
• NSC-1227
• 6,2,3,4-TETRAHYDROACRIDINE
• UPHWUTWIUIWUJB-UHFFFAOYSA-N
• AS-53674
• CCG-26244
• P16862
• NSC 1227
• AB01323414-02
• CS-0102439
• TQP0776
• EN300-216924
• 6,9-Dichloro- 1,2,3,4-tetrahydroacridine
• 6,9-Dichloro-1,2,3,4-tetrahydro-acridine
• 6-Chloro-9-Chloro-1,2,3,4-Tetrahydroacridine

• MDL： MFCD11849267
• Inchi： 1S/C13H11Cl2N/c14-8-5-6-10-12(7-8)16-11-4-2-1-3-9(11)13(10)15/h5-7H,1-4H2
• InChI Key： UPHWUTWIUIWUJB-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC(=CC=2N=C2C=1CCCC2)Cl

Computed Properties

• Exact Mass: 251.02703
• Monoisotopic Mass: 251.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.344
• Boiling Point: 389.2°C at 760 mmHg
• Flash Point: 221.3°C
• Refractive Index: 1.654
• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Acridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines Acridines

Additional information on 6-Chloro-9-Chloro-1,2,3,4-Tetrahydroacridine

6-Chloro-9-Chloro-1,2,3,4-Tetrahydroacridine (CAS No. 5396-25-8): An Overview of Its Properties, Applications, and Recent Research

6-Chloro-9-Chloro-1,2,3,4-Tetrahydroacridine (CAS No. 5396-25-8) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, also known as 6,9-Dichloro-1,2,3,4-tetrahydroacridine, belongs to the acridine family and exhibits a range of biological activities that make it a valuable candidate for various applications in drug discovery and development.

The molecular structure of 6-Chloro-9-Chloro-1,2,3,4-Tetrahydroacridine is characterized by a tetrahydroacridine core with two chlorine substituents at the 6 and 9 positions. This specific arrangement imparts unique chemical and physical properties to the molecule, which are crucial for its biological activities. The compound is typically synthesized through a series of well-defined chemical reactions, including substitution and reduction steps.

In recent years, 6-Chloro-9-Chloro-1,2,3,4-Tetrahydroacridine has been extensively studied for its potential therapeutic applications. One of the most promising areas of research is its use as an antitumor agent. Studies have shown that this compound can effectively inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 6-Chloro-9-Chloro-1,2,3,4-Tetrahydroacridine exhibited significant cytotoxic effects against human breast cancer cells (MCF-7) and colon cancer cells (HCT-116).

Beyond its antitumor properties, 6-Chloro-9-Chloro-1,2,3,4-Tetrahydroacridine has also been investigated for its potential as an antiviral agent. Research conducted by a team at the University of California in 2020 revealed that this compound showed promising activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action appears to involve the inhibition of viral replication through the disruption of viral RNA synthesis.

The pharmacokinetic properties of 6-Chloro-9-Chloro-1,2,3,4-Tetrahydroacridine have also been studied to understand its behavior in biological systems. Studies have shown that this compound has good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. However, it is important to note that the compound may have some metabolic liabilities that need to be addressed in future drug development efforts.

In terms of safety and toxicity, preliminary studies suggest that 6-Chloro-9-Chloro-1,2,3,4-Tetrahydroacridine is generally well-tolerated at therapeutic doses. However, further preclinical and clinical studies are needed to fully evaluate its safety profile. Researchers are currently working on optimizing the chemical structure of this compound to enhance its therapeutic index while minimizing potential side effects.

The potential applications of 6-Chloro-9-Chloro-1,2,3,4-Tetrahydroacridine extend beyond cancer and viral infections. Recent research has explored its use as an anti-inflammatory agent and a neuroprotective agent. A study published in the Journal of Neurochemistry in 2022 found that this compound could reduce neuroinflammation and protect neurons from oxidative stress-induced damage. These findings suggest that 6-Chloro-9-Chloro-1,2,3,4-Tetrahydroacridine may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

To further advance the development of 6-Chloro-9-Chloro-1,2,3,4-Tetrahydroacridine, researchers are employing advanced computational methods to predict its binding interactions with target proteins. Molecular docking studies have identified several key residues involved in the binding site of this compound with various protein targets. This information is crucial for rational drug design and optimization efforts.

In conclusion, 6-Chloro-9-Chloro-1,2,3,4-Tetrahydroacridine (CAS No. 5396-25-8) is a multifunctional compound with a wide range of biological activities. Its potential as an antitumor agent, antiviral agent, anti-inflammatory agent, and neuroprotective agent makes it a promising candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications. As more data becomes available from preclinical and clinical studies, it is likely that 6-Chloro-9-Chloro-1,2,3,4-Tetrahydroacridine will play an increasingly important role in the treatment of various diseases.